Cas no 2387602-61-9 (3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol;hydrochloride)

• Product Name: 3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol;hydrochloride
• CAS No: 2387602-61-9
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 6420360
• PubChem ID: 145944930
• Update Time: 2026-03-11

3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol;hydrochloride
• AS-79584
• 3-(2-Fluoro-5-methylphenyl)azetidin-3-ol hydrochloride
• SY322339
• 2387602-61-9
• 3-(2-Fluoro-5-methylphenyl)azetidin-3-ol;hydrochloride
• 3-(2-Fluoro-5-methyl-phenyl)azetidin-3-ol hydrochloride
• D84843
• MFCD32670471
• 3-(2-Fluoro-5-methylphenyl)azetidin-3-ol HCl

• Inchi： 1S/C10H12FNO.ClH/c1-7-2-3-9(11)8(4-7)10(13)5-12-6-10;/h2-4,12-13H,5-6H2,1H3;1H
• InChI Key： KLCDWZJSCDVIFJ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC(C)=CC=C2F)(O)C1.[H]Cl

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol;hydrochloride

Introduction to 3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol Hydrochloride (CAS No: 2387602-61-9)

3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol hydrochloride, identified by its CAS number 2387602-61-9, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the azetidinone class, which has garnered considerable attention due to its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The presence of a fluoro substituent at the 2-position and a methyl group at the 5-position of the phenyl ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors for pharmaceutical applications. These properties make it an attractive candidate for further exploration in drug discovery pipelines. The azetidinone core is known for its structural similarity to certain biologically active heterocycles, such as tetrazole and pyrazole derivatives, which are widely recognized for their pharmacological activities.

In recent years, there has been a growing interest in fluoro-substituted aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a fluoro group into pharmaceutical molecules often leads to increased bioavailability and prolonged half-life, which are highly desirable attributes in drug development. The 2-fluoro-5-methyl-phenyl moiety in this compound exemplifies how strategic functionalization can modulate the pharmacokinetic properties of a molecule.

Research studies have demonstrated that azetidinone derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural framework of 3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol hydrochloride provides a promising platform for developing new drugs targeting various diseases. For instance, modifications at the 3-position of the azetidinone ring have been shown to influence the potency and selectivity of these compounds towards specific biological pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies highlight the importance of cutting-edge techniques in modern pharmaceutical chemistry.

The pharmacological potential of 3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol hydrochloride has been explored in several preclinical studies. These investigations have revealed that the compound exhibits promising activity against various disease models, including those relevant to cancer and inflammatory disorders. The fluoro substituent plays a crucial role in modulating the interactions between the molecule and its biological targets, thereby enhancing its therapeutic efficacy.

In conclusion, 3-(2-fluoro-5-methyl-phenyl)azetidin-3-ol hydrochloride (CAS No: 2387602-61-9) is a versatile and intriguing compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an excellent candidate for further development into novel therapeutic agents. Ongoing research efforts are expected to uncover additional insights into its biological activities and mechanisms of action, paving the way for innovative drug discovery applications.